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Compound of Interest

Compound Name: Cationomycin

Cat. No.: B15568434 Get Quote

A comprehensive review of available scientific literature and veterinary medical resources did

not yield any specific information on a compound named "cationomycin" for use as a

coccidiostat in veterinary medicine. The term does not appear in established veterinary

parasitology literature or drug databases. It is possible that "cationomycin" may be a trade

name, a research chemical not yet widely documented, or a less common term for an existing

class of compounds.

Coccidiosis, a parasitic disease of the intestinal tract caused by protozoa of the phylum

Apicomplexa, is a significant concern in livestock, particularly poultry.[1][2][3] The control of this

disease heavily relies on the use of anticoccidial drugs, broadly classified as coccidiostats

(which inhibit parasite replication) and coccidiocidals (which kill the parasite).[3] These drugs

are often administered in feed to prevent outbreaks and maintain animal health and

productivity.[3]

Given the absence of data on "cationomycin," this document will provide detailed application

notes and protocols for a representative and widely used class of coccidiostats, the

ionophores, and a common synthetic anticoccidial, to serve as a practical guide for

researchers, scientists, and drug development professionals.

Ionophore Coccidiostats: A Profile of Monensin
Ionophores, such as monensin, narasin, and salinomycin, are a major class of anticoccidial

drugs used in veterinary medicine. They are fermentation products of Streptomyces species.
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Mechanism of Action
Ionophores are lipid-soluble molecules that can transport ions across cell membranes. Their

primary mechanism of action involves disrupting the ion gradients across the parasite's cell

membrane, particularly of sodium (Na+) and potassium (K+). This influx of cations leads to an

osmotic imbalance, causing the parasite to swell and ultimately die.

Eimeria Parasite Cell
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Acclimatize day-old chicks
for 14 days

Randomly allocate birds
to treatment groups (n=10)

Provide medicated feed
(e.g., 100 ppm Monensin) to treated groups

Infect all birds (except negative control)
with E. tenella oocysts

Collect data for 7 days post-infection:
- Weight gain

- Feed conversion ratio
- Lesion scoring
- Oocyst counts

Statistical analysis of data

 

Set up three experimental groups:
- Group 1: Diclazuril (starter) -> Monensin (grower)

- Group 2: Monensin continuously
- Group 3: Unmedicated Control

Introduce a low-level continuous
Eimeria challenge via contaminated litter

Monitor performance parameters throughout the
production cycle (e.g., 42 days):

- Body weight
- FCR

- Mortality

Perform lesion scoring at key time points
(e.g., day 21 and day 35)

Conduct an economic analysis based on
performance data and drug costs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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